4-Ethyl-3-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 4-ethyl-3-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C8H8ClNO4S/c1-2-6-3-4-7(15(9,13)14)5-8(6)10(11)12/h3-5H,2H2,1H3
• InChI Key: ZGXZEESRVZFUOH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]
• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• CAS RN: 495416-81-4

Description

4-Ethyl-3-nitrobenzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 495416-81-4. It has a molecular weight of 249.67. The IUPAC name for this compound is 4-ethyl-3-nitrobenzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClNO4S/c1-2-6-3-4-7 (15 (9,13)14)5-8 (6)10 (11)12/h3-5H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Structural Analysis

A study by Petrov et al. (2009) involved a combined gas-phase electron diffraction and quantum chemical study of the structure of the 4-nitrobenzene sulfonyl chloride molecule. This research is significant in understanding the molecular structure and conformational behavior of sulfonyl chloride derivatives in different phases (Petrov et al., 2009).

Antimicrobial Activity

Kumar et al. (2020) synthesized a series of new 4-chloro-3-nitrobenzene sulfonamide derivatives from 4-chloro-3-nitrobenzene sulfonyl chloride, demonstrating their antimicrobial activities and binding affinity towards DNA Gyrase-A, indicating the potential application of these derivatives in medical research (Kumar et al., 2020).

Synthesis of Sulfonated Derivatives

Courtin (1982) conducted a study on the synthesis of sulfonated derivatives of 4-fluoroaniline, involving the use of sulfonyl chloride derivatives. This research contributes to the field of organic synthesis, particularly in the creation of sulfonated aromatic compounds (Courtin, 1982).

Catalytic Reactions

Roche et al. (2012) reported the first example of a Long-Distance SRN1 (LD-SRN1) reaction on a propargylic chloride, utilizing nitrobenzene sulfonyl chloride derivatives. This highlights the role of sulfonyl chloride in facilitating novel catalytic reactions (Roche et al., 2012).

Synthesis of Sulfonyl (E)-stilbenes

Chang et al. (2014) developed a one-pot synthesis route for preparing sulfonyl (E)-stilbenes using nitrobenzene-mediated dimerizative desulfonation. This study presents an efficient method for synthesizing sulfonyl stilbenes, expanding the applications of sulfonyl chloride in synthetic chemistry (Chang et al., 2014).

PET Tracer Precursor Synthesis

Gebhardt and Saluz (2012) synthesized a novel sulfonamide derivative for use as a precursor in fluoride chemistry, demonstrating the role of sulfonyl chloride derivatives in radiotracer synthesis for medical imaging (Gebhardt & Saluz, 2012).

Safety and Hazards

While specific safety information for 4-Ethyl-3-nitrobenzene-1-sulfonyl chloride is not available, it’s generally advisable to avoid breathing in mist, gas, or vapors of similar compounds. Contact with skin and eyes should be avoided, and personal protective equipment should be used.